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Compound of Interest

Compound Name: Methyl 4-amino-4-oxobutanoate

Cat. No.: B150972 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

Methyl 4-amino-4-oxobutanoate (CAS No. 53171-39-4). Due to a lack of specific toxicological

data for this compound, a conservative approach to handling is strongly recommended. The

information presented herein is a synthesis of available safety data sheets, general principles

for handling fine chemical powders, and data for structurally similar compounds.

Compound Identification and Properties
Methyl 4-amino-4-oxobutanoate, also known as Methyl Succinamate, is a white to off-white

solid organic compound.[1] It is characterized by the presence of a methyl ester, an amino

group, and an amide functional group. Its solubility in polar solvents like water and alcohols is a

key characteristic.[1]

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 53171-39-4 [1][2]

Molecular Formula C5H9NO3 [1]

Appearance
White to off-white solid or

crystalline substance
[1]

Synonyms

Methyl Succinamate, Butanoic

Acid, 4-Amino-4-Oxo-, Methyl

Ester

[1]

Note: Detailed quantitative physical properties such as melting point, boiling point, and density

are not consistently available in the searched literature for Methyl 4-amino-4-oxobutanoate.

Users should refer to supplier-specific safety data sheets for any available data.

Hazard Identification and Precautionary Measures
While no specific toxicological data for Methyl 4-amino-4-oxobutanoate is available, it is

prudent to handle it as a potentially hazardous substance.[2] Potential routes of exposure

include inhalation, ingestion, and skin or eye contact.[1]

General Precautionary Statements:

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

P501: Dispose of contents/container to a hazardous waste disposal facility.[2]

As a fine powder, it may pose respiratory risks if airborne. The handling of fine chemical

powders requires specific precautions to minimize dust generation and exposure.

Safe Handling and Storage
Proper handling and storage are crucial to ensure the safety of laboratory personnel and the

integrity of the compound.

Personal Protective Equipment (PPE)
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A comprehensive assessment of the risks should be conducted before handling. The following

PPE is recommended:

Eye/Face Protection: Chemical safety goggles or a face shield.

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: In cases where dust generation is likely, a NIOSH-approved

respirator is recommended.

Engineering Controls
Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, especially

when handling larger quantities or when there is a potential for dust generation.

Designated Area: Establish a designated area for handling this compound to prevent cross-

contamination.

Handling Procedures
Avoid creating dust.

Use appropriate tools to handle the solid (e.g., spatulas).

Keep containers tightly closed when not in use.

Wash hands thoroughly after handling.

Storage
Store in a cool, dry, and well-ventilated area.

Keep containers tightly sealed.

Store away from incompatible materials such as strong oxidizing agents.

Experimental Protocols: General Safety Workflow
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The following diagram illustrates a general workflow for safely handling Methyl 4-amino-4-
oxobutanoate in a laboratory setting.

Preparation & Risk Assessment

Don Personal Protective Equipment (PPE)

Chemical Handling in Fume Hood

Weighing Reaction Setup Storage of Unused Chemical

Decontamination & Cleanup

Waste Disposal Documentation

Click to download full resolution via product page

General Laboratory Safety Workflow

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, prompt and appropriate action is essential.

Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment.[2]
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Containment: Prevent further dust dispersal.

Cleanup: Carefully sweep or vacuum up the spilled material. Avoid generating dust. Place in

a sealed container for disposal.

Environmental Precautions: Avoid release to the environment.[2]

First Aid Measures
The following first aid measures are recommended. Seek medical attention if symptoms

persist.

Table 2: First Aid Procedures

Exposure Route First Aid Measures

Inhalation Move the person to fresh air.

Skin Contact Wash the affected area with soap and water.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water.

No special immediate treatment is required according to the available SDS, but medical advice

should be sought in case of any adverse health effects.[2]

The following diagram outlines a decision-making process for first aid in case of exposure.
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Exposure Event Immediate Action

Assessment

Inhalation Move to Fresh Air

Skin Contact Wash with Soap & Water

Eye Contact Rinse Eyes with Water

Ingestion Rinse Mouth

Seek Medical Attention if Symptoms Persist

Click to download full resolution via product page

First Aid Decision Process for Exposure

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: No specific data is available. As with many organic compounds,

combustion may produce toxic gases such as carbon oxides.

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[2]

Disposal Considerations
Dispose of Methyl 4-amino-4-oxobutanoate and its container in accordance with local,

regional, and national regulations. It should be treated as hazardous waste.[2]
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Conclusion
While Methyl 4-amino-4-oxobutanoate is a valuable intermediate in organic synthesis, the

lack of comprehensive toxicological data necessitates a cautious and well-informed approach

to its handling.[1] Adherence to the safety protocols outlined in this guide, including the

consistent use of appropriate personal protective equipment and engineering controls, is

paramount for ensuring the safety of all personnel. Researchers and drug development

professionals are encouraged to consult all available safety literature and perform a thorough

risk assessment before commencing any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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